Cas no 1804433-24-6 (1,3-Dimethyl-2-fluoro-5-(trifluoromethylthio)benzene)

• Product Name: 1,3-Dimethyl-2-fluoro-5-(trifluoromethylthio)benzene
• CAS No: 1804433-24-6
• MF: C₉H₈F₄S
• MW: 224.218435287476
• CID: 5006552
• Update Time: 2023-08-25

1,3-Dimethyl-2-fluoro-5-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-2-fluoro-5-(trifluoromethylthio)benzene

• Inchi： 1S/C9H8F4S/c1-5-3-7(14-9(11,12)13)4-6(2)8(5)10/h3-4H,1-2H3
• InChI Key： CBDUVSYZBRXWSH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C)C(=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3